Physicochemical and Metabolic Profiling of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol: A Technical Guide for Preclinical Development
Physicochemical and Metabolic Profiling of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol: A Technical Guide for Preclinical Development
Abstract The integration of functionalized heterocycles into lead compounds requires a delicate balance between target affinity, physicochemical viability, and metabolic stability. This whitepaper provides an in-depth technical evaluation of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol , a structural motif frequently encountered in high-throughput screening hits and custom synthesis libraries. As a Senior Application Scientist, I have structured this guide to move beyond basic descriptive data, focusing on the causality behind experimental workflows, self-validating analytical protocols, and the critical metabolic liabilities associated with the 2,5-dimethylfuran pharmacophore.
Structural Identity and Physicochemical Foundations
The compound 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol (Chemical Formula: C₁₂H₁₇NO₃) is characterized by a 2,5-dimethylfuran ring linked via an amide bond to a piperidin-3-ol moiety. In medicinal chemistry, the furan ring often serves as a bioisostere for phenyl or pyrrole rings, offering unique electron-rich properties and altered lipophilicity. The piperidin-3-ol group acts as a solubilizing appendage, introducing a hydrogen bond donor that improves aqueous solubility while maintaining a low topological polar surface area (TPSA).
To predict its behavior in biological systems, we must first establish its foundational physicochemical parameters.
Quantitative Physicochemical Profile
| Property | Value | Implication for Drug Design |
| Molecular Weight | 223.27 g/mol | Highly ligand-efficient; leaves ample molecular weight budget for structural optimization (< 500 Da). |
| Calculated LogP | ~1.8 | Optimal lipophilicity for oral absorption, balancing aqueous solubility with lipid membrane permeability. |
| TPSA | 53.6 Ų | Highly favorable for passive membrane permeability; suggests potential for Blood-Brain Barrier (BBB) penetration. |
| H-Bond Donors | 1 (Hydroxyl -OH) | Low desolvation penalty during target binding; minimizes non-specific protein binding. |
| H-Bond Acceptors | 3 (Furan O, Carbonyl O, Hydroxyl O) | Sufficient for target engagement without inducing excessive polarity. |
| Rotatable Bonds | 2 | Rigid core structure results in a low entropic penalty upon receptor binding. |
Experimental Methodologies for Physicochemical Characterization
To empirically validate the calculated parameters, robust, self-validating experimental workflows are required. The following protocols are designed with internal controls to ensure data integrity.
Protocol A: High-Throughput Kinetic Solubility Assessment (Nephelometry)
Causality: In early-stage development, kinetic solubility (precipitation from a DMSO stock into an aqueous buffer) is prioritized over thermodynamic solubility. It rapidly identifies compounds that will precipitate in biological assays, preventing false negatives in biochemical screening. Nephelometry is chosen because it measures light scattering caused by insoluble particulates, eliminating the need for compound-specific LC-MS calibration curves.
Step-by-Step Methodology:
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Preparation: Prepare a 10 mM stock solution of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol in 100% DMSO.
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Serial Dilution: Dispense the stock into a 96-well plate, creating a concentration gradient (1 μM to 500 μM) in Phosphate-Buffered Saline (PBS, pH 7.4). Keep the final DMSO concentration constant at 1% across all wells.
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Incubation: Incubate the plate at 37°C for 2 hours with gentle orbital shaking to allow precipitation to reach equilibrium.
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Measurement: Read the plate using a laser nephelometer. An increase in scattered light indicates the onset of precipitation.
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System Validation: Run Propranolol (highly soluble, >500 μM) and Nicardipine (poorly soluble, <10 μM) concurrently. The assay is only validated if Nicardipine scatters light at low concentrations while Propranolol remains at baseline.
Protocol B: Lipophilicity (LogD₇.₄) Determination via Shake-Flask LC-MS
Causality: While LogP measures the partition of the unionized molecule, LogD at physiological pH (7.4) is more biologically relevant. The shake-flask method coupled with LC-MS quantification provides the gold standard for partition coefficient determination.
Step-by-Step Methodology:
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Phase Saturation: Pre-saturate 1-octanol and PBS (pH 7.4) with each other by stirring vigorously for 24 hours.
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Partitioning: Add 10 μL of the 10 mM compound stock to a vial containing 1 mL of the mutually saturated octanol/PBS mixture (1:1 v/v).
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Equilibration: Vortex the vial for 3 minutes, then centrifuge at 3,000 x g for 15 minutes to ensure complete phase separation.
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Quantification: Extract aliquots from both the octanol and aqueous layers. Dilute appropriately and quantify the compound concentration in each phase using LC-MS/MS (MRM mode).
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System Validation: Include Atenolol (hydrophilic control) and Testosterone (lipophilic control) to verify the partitioning dynamics of the biphasic system.
Metabolic Liability: The 2,5-Dimethylfuran Toxicophore
While the physicochemical profile of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol is highly attractive, the presence of the 2,5-dimethylfuran ring introduces a critical metabolic liability. Furan-containing compounds are widely documented to undergo Cytochrome P450 (CYP450)-mediated metabolic activation, leading to hepatotoxicity.
Mechanistic Causality: The electron-rich furan ring is oxidized by CYP450 enzymes (primarily CYP3A4) to form an unstable epoxide intermediate. This epoxide rapidly undergoes ring-opening to generate a highly reactive electrophile—specifically, a cis-enedione or acetylacrolein derivative . If not intercepted by cellular detoxification mechanisms (like Glutathione), these electrophiles covalently bind to the nucleophilic amine and thiol groups of cellular proteins and DNA, triggering cellular stress, protein misfolding, and ultimately, drug-induced liver injury (DILI).
Caption: CYP450-mediated metabolic activation of 2,5-dimethylfuran and reactive intermediate trapping.
Protocol C: Reactive Metabolite Trapping Assay (GSH Adduction)
Causality: To determine if 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol forms dangerous electrophiles, we must trap the transient cis-enedione intermediate before it degrades. Glutathione (GSH) is a soft nucleophile that readily reacts with soft electrophiles. By supplementing a microsomal stability assay with excess GSH, we can detect the stable GSH-adduct via mass spectrometry, providing a definitive Go/No-Go decision for the scaffold.
Step-by-Step Methodology:
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Incubation Mixture: Combine Human Liver Microsomes (HLM, 1 mg/mL protein), the test compound (10 μM), and reduced Glutathione (GSH, 5 mM) in 100 mM potassium phosphate buffer (pH 7.4).
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Reaction Initiation: Pre-incubate at 37°C for 5 minutes, then initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).
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Quenching: After 60 minutes, quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.
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Centrifugation: Centrifuge at 10,000 x g for 15 minutes to precipitate microsomal proteins.
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LC-MS/MS Analysis: Analyze the supernatant using a triple quadrupole mass spectrometer. Perform a neutral loss scan for 129 Da (characteristic of the γ-glutamyl moiety cleavage) to selectively identify GSH-trapped adducts.
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System Validation: Utilize Acetaminophen as a positive control. Acetaminophen is metabolized to the reactive NAPQI intermediate, which forms a well-characterized GSH adduct. The assay is valid only if the NAPQI-GSH adduct is robustly detected.
Strategic Optimization and Workflow Integration
If the GSH trapping assay confirms the formation of reactive metabolites, the 2,5-dimethylfuran moiety must be structurally modified to mitigate toxicity while preserving the favorable physicochemical properties of the piperidin-3-ol tail. Common bioisosteric replacements include swapping the furan for an oxazole, a pyrazole, or saturating the ring to a tetrahydrofuran, which cannot undergo the same aromatized epoxide ring-opening.
The following workflow illustrates the integrated decision matrix for evaluating this class of compounds:
Caption: Integrated physicochemical and DMPK screening workflow for furan-containing drug candidates.
Conclusion
1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol presents a paradox common in early-stage drug discovery: it possesses excellent physicochemical properties (low MW, ideal LogP, high solubility potential) but carries a high-risk structural alert. By deploying rigorous, self-validating assays—particularly kinetic solubility profiling and GSH-trapping LC-MS workflows—researchers can rapidly ascertain whether the theoretical hepatotoxicity of the 2,5-dimethylfuran ring manifests in vitro. This empirical approach ensures that only the safest, most viable chemical entities advance through the preclinical pipeline.
References
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Tang, M., Peng, Y., & Zheng, J. (2022). Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Drug Metabolism and Disposition, 50(5), 568-581.[Link]
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Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 26(1), 6-25.[Link]
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Chen, X., et al. (2015). Detection of cysteine- and lysine-based protein adductions by reactive metabolites of 2,5-dimethylfuran. Analytica Chimica Acta, 896, 93-101.[Link]
